![molecular formula C9H10N2O4 B1457294 Methyl 2-(methylamino)-3-nitrobenzoate CAS No. 913297-15-1](/img/structure/B1457294.png)
Methyl 2-(methylamino)-3-nitrobenzoate
Overview
Description
“Methyl 2-(methylamino)-3-nitrobenzoate” suggests a compound that contains a methyl group, a methylamino group, and a nitrobenzoate group . The exact properties of this compound would depend on the specific arrangement of these groups.
Chemical Reactions Analysis
Again, without specific information, it’s hard to say. But in general, compounds with these groups might undergo reactions like reduction (of the nitro group), nucleophilic acyl substitution (at the ester), or reactions at the amine .Physical and Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally .Scientific Research Applications
Solubility and Chemical Characterization
Solute Descriptor Determination : Spectroscopic methods were used to measure the solubility of 2-methyl-3-nitrobenzoic acid in various organic solvents at 298.2 K. This compound is believed to exist in monomeric form in these solvents. The measured solubilities provided the Abraham model solute descriptors, predicting the solubility of 2-methyl-3-nitrobenzoic acid in additional organic solvents (Hart et al., 2017).
Quantitative Analysis Method : A method for the quantitative determination of 2-methyl-3-nitrobenzoic acid by gas chromatography was described. The compound was esterified with diazomethane before analysis, showing practicality and reliability for purity monitoring and new product development (Xue & Nan, 2002).
Spectroscopic and Structural Analysis
- Spectral Characterization : Spectral features of 4-(methylamino)-3-nitrobenzoic acid (MNA) were investigated using Fourier transform infrared, Raman, and UV-visible techniques combined with density functional theory calculations. The analysis highlighted the bioactive conformer of MNA molecule in a planar position and provided insights into its antipsychotic activity (Julie et al., 2019).
Synthesis and Chemical Reactions
Nitration Process : A new, environmentally friendly nitration process of methyl 3-methylbenzoate was developed to synthesize 5-methyl-2-nitrobenzoic acid. The procedure highlighted high selectivity of substrates and a green nitrating process (Mei et al., 2018).
Synthetic Process Optimization : The synthesis technology of ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate was optimized, using ethyl 2-[(2'-cyanobiphenyl-4-yl) methylamino]-3-nitrobenzoate as the starting material. The optimized process was stable, simple, high yield, and applicable for industrial production (Qiao-yun, 2012).
Mechanism of Action
Properties
IUPAC Name |
methyl 2-(methylamino)-3-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4/c1-10-8-6(9(12)15-2)4-3-5-7(8)11(13)14/h3-5,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJFWFKWWCVKMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC=C1[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401218476 | |
Record name | Benzoic acid, 2-(methylamino)-3-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401218476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
913297-15-1 | |
Record name | Benzoic acid, 2-(methylamino)-3-nitro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=913297-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-(methylamino)-3-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401218476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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